Cas no 123437-32-1 (Imidazo[1,2-a]pyrazin-3(7H)-one,8-(cyclopentylmethyl)-6-(4-hydroxyphenyl)-2-(phenylmethyl)-)

• Product Name: Imidazo[1,2-a]pyrazin-3(7H)-one,8-(cyclopentylmethyl)-6-(4-hydroxyphenyl)-2-(phenylmethyl)-
• CAS No: 123437-32-1
• MF: C₂₅H₂₅N₃O₂
• MW: 399.484905958176
• CID: 139022
• PubChem ID: 135439140
• Update Time: 2025-08-03

Imidazo[1,2-a]pyrazin-3(7H)-one,8-(cyclopentylmethyl)-6-(4-hydroxyphenyl)-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyrazin-3(7H)-one,8-(cyclopentylmethyl)-6-(4-hydroxyphenyl)-2-(phenylmethyl)-
• 2-benzyl-8-(cyclopentylmethyl)-6-(4-hydroxyphenyl)-7H-imidazo[1,2-a]pyrazin-3-one
• CLZN hcp
• CLZN hcp [Coelenterazine hcp]
• Coelenterazine hcp
• CLZ-HCP
• CLZN-HCP
• COELENTERAZINE-HCP, SYNTHETIC
• Coelenterazine hcp *UltraPure grade*
• 2-BENZYL-6-(P-HYDROXYPHENYL)-8-CYCLOPENTYLMETHYLIMIDAZO[1,2-A]PYRAZIN-3-(7H)-ONE
• Coelenterazine hcp *CAS 123437-32-1*
• IMIDAZO[1,2-A]PYRAZIN-3(7H)-ONE, 8-(CYCLOPENTYLMETHYL)-6-(4-HYDROXYPHENYL)-2-(PHENYLMETHYL)-
• DTXSID40376337
• COELENTERAZINEHCP
• Coelenterazine hcp, solid
• MFCD03453204
• 2-benzyl-8-(cyclopentylmethyl)-6-(4-hydroxyphenyl)imidazo[1,2-a]pyrazin-3-ol
• AKOS015914758
• HY-D1424
• FT-0624022
• SCHEMBL14117493
• 123437-32-1
• UCSBOFLEOACXIR-UHFFFAOYSA-N

• MDL： MFCD03453204
• Inchi： 1S/C25H25N3O2/c29-20-12-10-19(11-13-20)23-16-28-24(21(26-23)14-17-8-4-5-9-17)27-22(25(28)30)15-18-6-2-1-3-7-18/h1-3,6-7,10-13,16-17,29-30H,4-5,8-9,14-15H2
• InChI Key： UCSBOFLEOACXIR-UHFFFAOYSA-N
• SMILES： OC1=C(CC2C=CC=CC=2)N=C2C(CC3CCCC3)=NC(C3C=CC(=CC=3)O)=CN21

Computed Properties

• Exact Mass: 399.19500
• Monoisotopic Mass: 399.195
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9A^2
• XLogP3: 6.4

Experimental Properties

• Color/Form: solid
• Density: 1.3
• Melting Point: >200℃
• Boiling Point: 568.2 ºC at 760 mmHg
• Flash Point: 297.4 ºC
• Refractive Index: 1.685
• Solubility: Soluble in ethanol, methanol
• PSA: 70.39000
• LogP: 4.71870
• λmax: 433nm

Imidazo[1,2-a]pyrazin-3(7H)-one,8-(cyclopentylmethyl)-6-(4-hydroxyphenyl)-2-(phenylmethyl)- Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：−20°C
• Safety Term：S26-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrazines Imidazopyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrazines

Additional information on Imidazo[1,2-a]pyrazin-3(7H)-one,8-(cyclopentylmethyl)-6-(4-hydroxyphenyl)-2-(phenylmethyl)-

Imidazo[1,2-a]pyrazin-3(7H)-one,8-(cyclopentylmethyl)-6-(4-hydroxyphenyl)-2-(phenylmethyl) (CAS No: 123437-32-1) - A Comprehensive Overview

Imidazo[1,2-a]pyrazin-3(7H)-one,8-(cyclopentylmethyl)-6-(4-hydroxyphenyl)-2-(phenylmethyl), identified by its CAS number 123437-32-1, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the imidazopyrazine class of heterocyclic molecules, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of multiple functional groups such as hydroxyl and methyl substituents, make it a promising candidate for further investigation in drug discovery.

The< strong>imidozopyrazine scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets. The specific arrangement of atoms in Imidazo[1,2-a]pyrazin-3(7H)-one,8-(cyclopentylmethyl)-6-(4-hydroxyphenyl)-2-(phenylmethyl) contributes to its potential pharmacological properties. For instance, the cyclopentylmethyl group enhances lipophilicity, which can improve membrane permeability and oral bioavailability, while the hydroxyl group in the 4-position of the phenyl ring may facilitate hydrogen bonding interactions with biological targets.

Recent studies have highlighted the importance of imidazopyrazine derivatives in the development of novel therapeutic agents. Research has demonstrated that these compounds exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The< strong>8-(cyclopentylmethyl) substituent in Imidazo[1,2-a]pyrazin-3(7H)-one,8-(cyclopentylmethyl)-6-(4-hydroxyphenyl)-2-(phenylmethyl) is particularly noteworthy, as it has been shown to modulate enzyme activity and receptor binding affinity. This modification can significantly influence the compound's pharmacokinetic profile and therapeutic efficacy.

In addition to its structural complexity, Imidazo[1,2-a]pyrazin-3(7H)-one,8-(cyclopentylmethyl)-6-(4-hydroxyphenyl)-2-(phenylmethyl) has been investigated for its potential role in addressing various diseases. For example, studies have suggested that this compound may interfere with signaling pathways involved in cancer progression. The< strong>6-(4-hydroxyphenyl) moiety is particularly interesting because it can engage in specific interactions with proteins and enzymes that are dysregulated in tumor cells. By targeting these pathways, the compound may inhibit cell proliferation and induce apoptosis.

The< strong>2-(phenylmethyl) group in the molecule also contributes to its biological activity by influencing electron distribution and enhancing binding affinity. This feature is crucial for designing molecules that can effectively interact with biological targets at the molecular level. Furthermore, the presence of multiple substituents allows for fine-tuning of pharmacological properties through structural modifications. This flexibility makes Imidazo[1,2-a]pyrazin-3(7H)-one,8-(cyclopentylmethyl)-6-(4-hydroxyphenyl)-2-(phenylmethyl) a valuable scaffold for drug development.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the imidazopyrazine core efficiently. The introduction of functional groups like hydroxyl and methyl groups has been achieved through selective oxidation and alkylation reactions. These synthetic strategies highlight the importance of expertise in organic chemistry for developing complex pharmaceutical intermediates.

Evaluation of Imidazo[1,2-a]pyrazin-3(7H)-one,8-(cyclopentylmethyl)-6-(4-hydroxyphenyl)-2-(phenylmethyl) has been conducted using both computational modeling and experimental techniques. Molecular docking studies have provided insights into its binding mode with potential target proteins. These studies have revealed that the compound can effectively occupy active sites on enzymes and receptors involved in disease pathways. Additionally, spectroscopic methods such as NMR and mass spectrometry have been used to confirm the structural integrity of the synthesized molecule.

The pharmacokinetic properties of Imidazo[1,2-a]pyrazin-3(7H)-one,8-(cyclopentylmethyl)-6-(4-hydroxyphenyl)-2-(phenylmethyl) have been assessed through preclinical studies. These studies have indicated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The< strong>cyclopentylmethyl group contributes to its lipophilicity, which enhances oral bioavailability while maintaining solubility in biological fluids. This balance is critical for achieving therapeutic concentrations at target sites.

In conclusion, Imidazo[1,2-a]pyrazin-3(7H)-one,8-(cyclopentylmethyl)-6-(4-hydroxyphenyl)-2-(phenylmethyl) (CAS No: 123437-32-1) represents a significant advancement in pharmaceutical research due to its unique structural features and potential therapeutic applications. The combination of hydroxyl and methyl substituents with an imidazopyrazine core creates a versatile scaffold for drug discovery. Ongoing research continues to explore its biological activities and optimize its pharmacological properties for clinical use.